Cas no 62532-21-2 (Benzenamine, 4,4'-sulfonylbis[2,6-dichloro-)

• Product Name: Benzenamine, 4,4'-sulfonylbis[2,6-dichloro-
• CAS No: 62532-21-2
• MF: C₁₂H₈Cl₄N₂O₂S
• MW: 386.081117630005
• CID: 441379
• PubChem ID: 21888693
• Update Time: 2025-04-19

Benzenamine, 4,4'-sulfonylbis[2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-3,5-dichlorophenyl)sulfonyl-2,6-dichloroaniline
• DTXSID60619475
• 4,4'-Sulfonylbis(2,6-dichloroaniline)
• 62532-21-2
• SCHEMBL5981987
• Benzenamine, 4,4'-sulfonylbis[2,6-dichloro-

• Inchi： 1S/C12H8Cl4N2O2S/c13-7-1-5(2-8(14)11(7)17)21(19,20)6-3-9(15)12(18)10(16)4-6/h1-4H,17-18H2
• InChI Key： NKKBPGJRGCEQMP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Cl)N)Cl)(=O)=O)Cl)N

Computed Properties

• Exact Mass: 383.90634
• Monoisotopic Mass: 383.906059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18